Cas no 1542573-68-1 (3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid)

3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid is a heterocyclic carboxylic acid featuring a methyl-substituted oxazole ring. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity and potential as a building block for pharmaceuticals and agrochemicals. The oxazole moiety enhances stability and bioactivity, while the butanoic acid group provides a handle for further functionalization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or bioactive intermediates. The compound's well-defined synthesis and purity ensure reproducibility in research and industrial applications.

3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid structure

1542573-68-1 structure

Product Name:3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid

CAS No:1542573-68-1

MF:C₈H₁₁NO₃

MW:169.177842378616

CID:5752970

PubChem ID:82597895

Update Time:2025-11-02

3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- EN300-1999121
- 1542573-68-1
- 3-(5-methyl-1,2-oxazol-4-yl)butanoic acid
- 3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid
- Inchi： 1S/C8H11NO3/c1-5(3-8(10)11)7-4-9-12-6(7)2/h4-5H,3H2,1-2H3,(H,10,11)
- InChI Key： ADODLCZZTVAUAU-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C=N1)C(C)CC(=O)O

Computed Properties

Exact Mass: 169.07389321g/mol
Monoisotopic Mass: 169.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 63.3Å²

3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid Pricemore >>

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Enamine	EN300-1999121-0.05g	3-(5-methyl-1,2-oxazol-4-yl)butanoic acid	1542573-68-1	0.05g	$1488.0	2023-09-16
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Enamine	EN300-1999121-1g	3-(5-methyl-1,2-oxazol-4-yl)butanoic acid	1542573-68-1	1g	$1772.0	2023-09-16
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